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Compound of Interest

Compound Name: 1,3-Dibromo-1-phenylpropane

Cat. No.: B104885 Get Quote

A comprehensive technical guide on 1,3-Dibromo-1-phenylpropane for researchers,

scientists, and drug development professionals.

Introduction
1,3-Dibromo-1-phenylpropane is a halogenated hydrocarbon featuring a phenyl group and

two bromine atoms attached to a propane chain. Its chemical structure lends itself to a variety

of organic reactions, making it a potentially useful intermediate in synthetic chemistry. This

document provides a detailed overview of its molecular properties, available synthesis

protocols, and a summary of the current, though limited, understanding of its biological

significance.

Molecular and Physical Properties
The fundamental physicochemical properties of 1,3-Dibromo-1-phenylpropane are crucial for

its application in experimental settings. These properties have been computationally predicted

and are summarized in the table below.
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Property Value Source

Molecular Formula C₉H₁₀Br₂ PubChem[1]

Molecular Weight 277.98 g/mol PubChem[1]

IUPAC Name 1,3-dibromopropylbenzene PubChem[1]

CAS Number 17714-42-0 PubChem[1]

Canonical SMILES C1=CC=C(C=C1)C(CCBr)Br PubChem[1]

InChI Key
RSAHLRQANLPURU-

UHFFFAOYSA-N
PubChem[1]

Computed XLogP3 3.6 PubChem[1]

Monoisotopic Mass 275.91493 Da PubChem[1]

Synthesis Protocols
The synthesis of 1,3-Dibromo-1-phenylpropane can be approached through several general

routes, primarily involving the bromination of unsaturated precursors. While detailed, step-by-

step published protocols specifically for this compound are not readily available in the searched

literature, the following methodologies for similar compounds can be adapted.

General Synthesis Workflow
The synthesis of brominated phenylpropanes typically follows a logical progression from

starting material to final product, often involving bromination and subsequent purification.
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Select Starting Material
(e.g., Styrene or Phenylcyclopropane)

Bromination Reaction

Reaction Quenching
and Extraction

Purification
(e.g., Distillation, Chromatography)

Product Characterization
(NMR, MS, IR)

Pure 1,3-Dibromo-1-phenylpropane

Click to download full resolution via product page

Caption: General workflow for the synthesis of 1,3-Dibromo-1-phenylpropane.

Experimental Protocol: Bromination of an Alkene
(Adapted)
The following is an adapted protocol based on the bromination of similar alkenes, which could

be optimized for the synthesis of 1,3-Dibromo-1-phenylpropane from a suitable precursor like

1-phenylpropene.

Materials:

1-phenylpropene (or other suitable precursor)
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Bromine (Br₂) or N-Bromosuccinimide (NBS)

Inert solvent (e.g., dichloromethane, carbon tetrachloride)

Radical initiator (e.g., AIBN, benzoyl peroxide) if using NBS

Aqueous sodium thiosulfate solution

Aqueous sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Round-bottom flask

Dropping funnel

Magnetic stirrer

Reflux condenser (if heating is required)

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask, dissolve the starting alkene in an appropriate inert

solvent. If using NBS, add the radical initiator.

Bromination: Slowly add a solution of bromine in the same solvent to the reaction mixture at

a controlled temperature (often 0 °C to room temperature). The disappearance of the

bromine color indicates the progress of the reaction.

Reaction Monitoring: Monitor the reaction by thin-layer chromatography (TLC) to determine

completion.

Work-up:
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Quench the reaction by adding an aqueous solution of sodium thiosulfate to remove any

excess bromine.

Transfer the mixture to a separatory funnel and wash sequentially with water, aqueous

sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Purification: Filter off the drying agent and concentrate the organic phase using a rotary

evaporator. The crude product can be purified by fractional distillation under reduced

pressure or by column chromatography.

Characterization: Confirm the structure and purity of the final product using spectroscopic

methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Potential Applications in Drug Development and
Organic Synthesis
While specific studies on the biological activity of 1,3-Dibromo-1-phenylpropane are limited in

the available literature, its structural motifs suggest potential areas of interest for researchers.

Role as a Synthetic Intermediate
The two bromine atoms in 1,3-Dibromo-1-phenylpropane are good leaving groups, making

the molecule a versatile precursor for the synthesis of more complex molecules through various

substitution and coupling reactions.

1,3-Dibromo-1-phenylpropane

Nucleophilic Substitution

Cross-Coupling Reactions

Elimination Reactions

Di-substituted Phenylpropanes

Functionalized Phenylpropanes

Unsaturated Phenylpropenes
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Caption: Potential synthetic transformations of 1,3-Dibromo-1-phenylpropane.

Biological Activity Context
There is currently no direct evidence from the searched literature detailing the biological activity

or signaling pathway modulation by 1,3-Dibromo-1-phenylpropane. However, the broader

classes of compounds to which it belongs, namely brominated organic compounds and

phenylpropanoids, have been the subject of biological investigation.

It is important to note that the biological effects of related compounds do not directly translate

to 1,3-Dibromo-1-phenylpropane, and dedicated experimental evaluation is necessary to

determine its specific biological profile.

Conclusion
1,3-Dibromo-1-phenylpropane is a chemical compound with well-defined physical properties

and a molecular weight of 277.98 g/mol . While it holds potential as a synthetic intermediate in

organic chemistry, detailed experimental protocols for its synthesis are not readily available in

the public domain and would require adaptation from general methods. Furthermore, its

biological activity and potential applications in drug development remain unexplored,

representing an area for future research. The information provided herein serves as a

foundational guide for researchers and scientists interested in this particular molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b104885?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

